Cas no 2013026-16-7 (4-(2-methoxybutan-2-yl)-4H,5H,6H,7H-furo3,2-cpyridine)

• Product Name: 4-(2-methoxybutan-2-yl)-4H,5H,6H,7H-furo3,2-cpyridine
• CAS No: 2013026-16-7
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 6286101
• PubChem ID: 165863028
• Update Time: 2025-10-31

4-(2-methoxybutan-2-yl)-4H,5H,6H,7H-furo3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxybutan-2-yl)-4H,5H,6H,7H-furo3,2-cpyridine
• 2013026-16-7
• 4-(2-methoxybutan-2-yl)-4H,5H,6H,7H-furo[3,2-c]pyridine
• EN300-1076328

• Inchi： 1S/C12H19NO2/c1-4-12(2,14-3)11-9-6-8-15-10(9)5-7-13-11/h6,8,11,13H,4-5,7H2,1-3H3
• InChI Key： WWXKPCBQSXIIAK-UHFFFAOYSA-N
• SMILES： O(C)C(C)(CC)C1C2C=COC=2CCN1

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.4Ų

Additional information on 4-(2-methoxybutan-2-yl)-4H,5H,6H,7H-furo3,2-cpyridine

Comprehensive Overview of 4-(2-methoxybutan-2-yl)-4H,5H,6H,7H-furo[3,2-c]pyridine (CAS No. 2013026-16-7)

The compound 4-(2-methoxybutan-2-yl)-4H,5H,6H,7H-furo[3,2-c]pyridine (CAS No. 2013026-16-7) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its furopyridine core, combined with a methoxybutyl side chain, offers versatile chemical properties, making it a valuable intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its resemblance to other nitrogen-containing heterocycles with known therapeutic effects.

In recent years, the demand for novel heterocyclic compounds like 4-(2-methoxybutan-2-yl)-4H,5H,6H,7H-furo[3,2-c]pyridine has surged due to their role in addressing challenges in medicinal chemistry and catalysis. This compound’s fused ring system and electron-rich moieties make it a candidate for developing small-molecule inhibitors or ligands for receptor targeting. Its CAS No. 2013026-16-7 is frequently searched in academic databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic perspective, the methoxybutan-2-yl substituent enhances the compound’s solubility and stability, which is critical for formulation development. This attribute aligns with current industry trends favoring drug-like molecules with improved pharmacokinetic profiles. Additionally, the furo[3,2-c]pyridine backbone is structurally analogous to fragments found in natural products, sparking interest in its potential for green chemistry applications.

The compound’s versatility extends to material science, where its aromatic and heteroaromatic features are explored for organic electronics and photocatalysts. With the rise of AI-driven drug design, 4-(2-methoxybutan-2-yl)-4H,5H,6H,7H-furo[3,2-c]pyridine is increasingly studied in silico to predict its binding affinities and molecular interactions. This aligns with the broader shift toward computational chemistry and fragment-based drug discovery.

Environmental and regulatory considerations also play a role in its adoption. Unlike many halogenated compounds, this molecule’s oxygen and nitrogen-rich structure may offer biodegradability advantages, a key focus in green synthesis initiatives. Its low toxicity profile (as suggested by preliminary studies) further supports its use in sustainable chemistry.

In summary, 4-(2-methoxybutan-2-yl)-4H,5H,6H,7H-furo[3,2-c]pyridine (CAS No. 2013026-16-7) represents a promising multifunctional building block with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its structural complexity and functional group diversity position it as a subject of ongoing research, particularly in the context of precision medicine and catalyst design.